Cas no 1423035-40-8 (Octyl-d-glucuronide methyl ester)

• Product Name: Octyl-d-glucuronide methyl ester
• CAS No: 1423035-40-8
• MF: C₁₅H₂₈O₇
• MW: 320.378625869751
• CID: 4598585
• Update Time: 2025-06-08

Octyl-d-glucuronide methyl ester Chemical and Physical Properties

Names and Identifiers

• Octyl-β-D-glucuronide methyl ester
• Octyl-d-glucuronide methyl ester

• Inchi： 1S/C15H28O7/c1-3-4-5-6-7-8-9-21-15-12(18)10(16)11(17)13(22-15)14(19)20-2/h10-13,15-18H,3-9H2,1-2H3/t10-,11-,12+,13-,15?/m0/s1
• InChI Key： ACKBBJVQNULHIP-HXMBFPRCSA-N
• SMILES： C([C@@H]1[C@H]([C@H](O)[C@@H](O)C(OCCCCCCCC)O1)O)(=O)OC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acyl glycosides of mono- and disaccharides
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acyl glycosides Fatty acyl glycosides of mono- and disaccharides

Additional information on Octyl-d-glucuronide methyl ester

Introduction to Octyl-d-glucuronide Methyl Ester (CAS No. 1423035-40-8)

Octyl-d-glucuronide methyl ester, a compound with the chemical identifier CAS No. 1423035-40-8, represents a significant advancement in the field of pharmaceutical and biochemical research. This compound, characterized by its unique structural properties, has garnered considerable attention due to its potential applications in drug delivery systems, bioavailability enhancement, and targeted therapeutic interventions.

The molecular structure of Octyl-d-glucuronide methyl ester incorporates a glucuronide moiety, which is a derivative of glucose that plays a crucial role in the metabolism and excretion of various drugs. The addition of an octyl chain and a methyl ester group enhances its solubility and stability, making it an attractive candidate for formulations designed to improve the absorption and distribution of therapeutic agents within the body.

In recent years, there has been a growing interest in glucuronide-based compounds due to their ability to enhance the bioavailability of poorly water-soluble drugs. Studies have demonstrated that glucuronide conjugates can improve drug solubility, reduce renal clearance, and facilitate targeted delivery to specific tissues or organs. The incorporation of an octyl chain further modulates these properties, providing a versatile platform for developing novel drug delivery systems.

One of the most compelling aspects of Octyl-d-glucuronide methyl ester is its potential in oncology research. Preclinical studies have indicated that this compound can act as a prodrug carrier, enabling the targeted delivery of chemotherapeutic agents to tumor cells while minimizing toxicity to healthy tissues. The glucuronide moiety facilitates passive targeting through the enhanced permeability and retention (EPR) effect, which is particularly relevant for solid tumors.

The use of Octyl-d-glucuronide methyl ester in combination with other pharmacophores has also shown promise in the development of multifunctional drug conjugates. By linking therapeutic agents to this glucuronide derivative, researchers can create compounds that exhibit both targeted delivery and controlled release profiles. This approach has been particularly effective in addressing challenges associated with drug resistance and limited therapeutic efficacy.

Furthermore, the chemical stability and biocompatibility of Octyl-d-glucuronide methyl ester make it an ideal candidate for formulation into various dosage forms, including oral tablets, injectable solutions, and topical gels. Its ability to enhance drug solubility and bioavailability across multiple routes of administration underscores its versatility as a pharmaceutical excipient.

In conclusion, Octyl-d-glucuronide methyl ester represents a cutting-edge compound with significant potential in pharmaceutical research and development. Its unique structural features and functional properties make it an invaluable tool for enhancing drug delivery systems, improving bioavailability, and enabling targeted therapeutic interventions. As research continues to uncover new applications for this compound, its role in advancing medical treatments is likely to expand further.